BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling cis-
Tosylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-Tosylate

Cat. No.: B14787639

Essential Safety and Handling Guide for cis-
Tosylate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling cis-Tosylate (CAS No: 154003-23-3). Due to its status as
a pharmaceutical-related compound of unknown potency, a conservative approach based on
best practices for handling potent compounds is required to ensure personnel safety and
operational integrity.[1]

Hazard Identification and Chemical Properties

cis-Tosylate is a complex organic molecule used as a chemical intermediate in pharmaceutical
synthesis.[2] While it is not classified as a "Hazardous Chemical" by the OSHA Hazard
Communication Standard (29 CFR 1910.1200), it must be handled with care as its toxicological
properties have not been thoroughly investigated.[1] The primary risks include potential
irritation to the skin, eyes, and respiratory tract.[3] In the event of a fire, it can emit toxic fumes,
including carbon oxides, nitrogen oxides, and sulphur oxides.[1]

Key Data Summary:
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Property Value Source
Molecular Formula C20H19CI2N30sS [3]
Molecular Weight 484.35 g/mol [3]
Appearance White Powder [4]

Occupational Exposure Limits

No data available

[3]

Acute Toxicity (LD50)

No data available

[1]

Carcinogenicity

No component is identified as

a carcinogen by IARC, ACGIH,

NTP, or OSHA.

Given the lack of specific toxicity data, all handling procedures should be governed by robust

engineering controls and a comprehensive Personal Protective Equipment (PPE) program.

Personal Protective Equipment (PPE) Program

A multi-layered PPE approach is mandatory to prevent exposure through inhalation, dermal

contact, or ocular contact. All PPE must be inspected prior to use.[1][3]

Summary of Required Personal Protective Equipment:
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Standards &

Protection Type Task Level Required PPE .
Specifications
To be used as a
backup to primar
) NIOSH-approved ) P ) P Y
All Handling engineering controls

Respiratory

Operations (Weighing,
transfers, solution

prep)

N100 or CEN-
approved FFP3

Particulate Respirator.

[1]

(e.g., fume hood).[1]
N100 filters 299.97%
of airborne particles;
FFP3 filters 299%.[5]

[6]

No Engineering
Controls (Emergency
Spill)

Full-face supplied air

respirator.[1]

Provides highest level
of respiratory

protection.

Outer gloves must be
changed immediately

upon contamination.

All Handling Double-gloving with )
Hand ] . Gloves must satisfy
Operations nitrile gloves. o
specifications of EN
374 for chemical
resistance.[1][3]
) o Must conform to EN
. Tightly fitting safety
All Handling o 166 (EU) or be
Eye/Face ] goggles with side-
Operations ) NIOSH-approved
shields.[1]
(US).[1][3]
Disposable coveralls Fire/flame resistant
or lab coat made of clothing is also
Bod All Handling impervious material recommended.[1]
o
Y Operations (e.g., polyethylene- Standard cloth lab

coated

polypropylene).[1][7]

coats are not

sufficient.[7]

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE when handling cis-Tosylate.
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Start: Plan to Handle
cis-Tosylate

Yes No

STOP!
Do NOT Proceed with routine work.
Consult EHS.

Assess Task-Specific Risks
(e.g., Weighing, Solution Prep)

Mandatory Base PPE:
- Double Nitrile Gloves (EN 374)
- Impervious Lab Coat/Coveralls
- Safety Goggles (EN 166 / NIOSH)

For Emergency Spill Response ONLY:
Full-Face Supplied Air Respirator
+ Chemical Resistant Suit

Add Respiratory Protection:
NIOSH N100 or FFP3 Particulate Respirator
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Exposure Event Occurs

Immediately remove contaminated clothing. Rinse with pure water for at least 15 minutes, Move to fresh air immediately. Rinse mouth with water.
Wash area with soap and plenty of water. holding eyelids open. Keep at rest in a comfortable position. DO NOT induce vomiting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling cis-
Tosylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14787639#personal-protective-equipment-for-
handling-cis-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b14787639#personal-protective-equipment-for-handling-cis-tosylate
https://www.benchchem.com/product/b14787639#personal-protective-equipment-for-handling-cis-tosylate
https://www.benchchem.com/product/b14787639#personal-protective-equipment-for-handling-cis-tosylate
https://www.benchchem.com/product/b14787639#personal-protective-equipment-for-handling-cis-tosylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14787639?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14787639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

